N-(3,4-dichlorophenyl)-2-methoxy-2-phenylacetamide

• IUPAC Name: N-(3,4-dichlorophenyl)-2-methoxy-2-phenylacetamide
• InChI: InChI=1S/C15H13Cl2NO2/c1-20-14(10-5-3-2-4-6-10)15(19)18-11-7-8-12(16)13(17)9-11/h2-9,14H,1H3,(H,18,19)
• InChI Key: KHJLURTTWWTHPM-UHFFFAOYSA-N
• Canonical SMILES: COC(C1=CC=CC=C1)C(=O)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C15H13Cl2NO2
• Molecular Weight: 310.2 g/mol

Description

N-(3,4-dichlorophenyl)-2-methoxy-2-phenylacetamide, also known as diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is commonly used to treat pain and inflammation. It was first synthesized in 1966 by Ciba-Geigy (now Novartis) and has since become one of the most widely prescribed drugs in the world.

Mechanism of Action

Diclofenac works by inhibiting the activity of cyclooxygenase (COX), an enzyme that is involved in the production of prostaglandins. Prostaglandins are a type of lipid molecule that are involved in the inflammatory response. By inhibiting COX, N-(3,4-dichlorophenyl)-2-methoxy-2-phenylacetamide reduces the production of prostaglandins, which in turn reduces inflammation and pain.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory and analgesic effects, N-(3,4-dichlorophenyl)-2-methoxy-2-phenylacetamide has been shown to have other biochemical and physiological effects. For example, it has been shown to inhibit the proliferation of cancer cells and to induce apoptosis (programmed cell death) in cancer cells. It has also been shown to have antioxidant properties and to reduce oxidative stress.

Advantages and Limitations for Lab Experiments

Diclofenac has several advantages for use in lab experiments. It is readily available and relatively inexpensive. In addition, it has been extensively studied and its mechanism of action is well understood. However, there are also limitations to its use. For example, it can have off-target effects and may not be suitable for all cell types or experimental conditions.

Future Directions

There are several potential future directions for research on N-(3,4-dichlorophenyl)-2-methoxy-2-phenylacetamide. One area of interest is the development of more selective COX inhibitors that have fewer off-target effects. Another area of interest is the use of N-(3,4-dichlorophenyl)-2-methoxy-2-phenylacetamide in combination with other drugs to enhance its therapeutic effects. Finally, there is interest in using N-(3,4-dichlorophenyl)-2-methoxy-2-phenylacetamide as a tool to study the role of inflammation in various diseases, including cancer and neurodegenerative diseases.
Conclusion:
In conclusion, N-(3,4-dichlorophenyl)-2-methoxy-2-phenylacetamide is a widely used NSAID that has been extensively studied for its anti-inflammatory and analgesic properties. It works by inhibiting the activity of COX, an enzyme involved in the production of prostaglandins. In addition to its anti-inflammatory effects, N-(3,4-dichlorophenyl)-2-methoxy-2-phenylacetamide has several other biochemical and physiological effects. While it has several advantages for use in lab experiments, there are also limitations to its use. Future research directions include the development of more selective COX inhibitors and the use of N-(3,4-dichlorophenyl)-2-methoxy-2-phenylacetamide in combination with other drugs to enhance its therapeutic effects.

Scientific Research Applications

Diclofenac has been widely studied for its anti-inflammatory and analgesic properties. It has been used to treat a variety of conditions, including osteoarthritis, rheumatoid arthritis, ankylosing spondylitis, and menstrual cramps. In addition, N-(3,4-dichlorophenyl)-2-methoxy-2-phenylacetamide has been shown to have antipyretic and antiplatelet effects.